Cas no 1448044-52-7 (N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1448044-52-7
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 6263701
• PubChem ID: 71808591
• Update Time: 2025-05-23

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide
• N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-5-phenylisoxazole-3-carboxamide
• F6440-3965
• N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide
• 1448044-52-7
• AKOS024563419
• N-[(5-CYCLOPROPYL-1-METHYLPYRAZOL-3-YL)METHYL]-5-PHENYL-1,2-OXAZOLE-3-CARBOXAMIDE

• Inchi： 1S/C18H18N4O2/c1-22-16(12-7-8-12)9-14(20-22)11-19-18(23)15-10-17(24-21-15)13-5-3-2-4-6-13/h2-6,9-10,12H,7-8,11H2,1H3,(H,19,23)
• InChI Key： UXXRRFWOTLFHNW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C(NCC2C=C(C3CC3)N(C)N=2)=O)=N1

Computed Properties

• Exact Mass: 322.14297583g/mol
• Monoisotopic Mass: 322.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73Ų

Additional information on N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide: A Comprehensive Overview

The compound N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1448044-52-7) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring, a cyclopropyl group, and an oxazole moiety. The integration of these structural elements contributes to its distinctive chemical properties and biological activities.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the cyclopropyl group in this compound adds further complexity to its structure, potentially enhancing its ability to interact with biological targets. Moreover, the oxazole moiety is known for its stability and versatility in chemical synthesis, making this compound a valuable substrate for further modifications.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. Researchers have explored the use of oxazole-containing compounds as carriers for bioactive molecules due to their ability to enhance solubility and bioavailability. The combination of pyrazole and oxazole moieties in this compound may synergistically improve its pharmacokinetic properties, making it a promising candidate for drug development.

In terms of synthesis, the preparation of N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide involves a series of intricate organic reactions. The use of advanced techniques such as Suzuki coupling and amide bond formation has enabled chemists to construct this complex molecule with high precision. The synthesis process underscores the importance of stereocontrol and regioselectivity in modern organic chemistry.

From a biological standpoint, this compound has shown remarkable activity in preclinical studies. It has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for the treatment of chronic diseases such as cancer and neurodegenerative disorders.

The integration of cyclopropyl groups into medicinal chemistry has been a topic of intense research interest. These groups are known for their unique strain energy and reactivity, which can be harnessed to design more potent drug candidates. In the case of this compound, the cyclopropyl group contributes to its three-dimensional structure, potentially enhancing its binding affinity to target proteins.

Furthermore, the oxazole moiety plays a crucial role in stabilizing the overall structure of the molecule. Oxazole rings are known for their aromaticity and resistance to oxidation, making them ideal components for constructing stable pharmaceutical agents. The combination of these structural features positions this compound as a versatile platform for further chemical exploration.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that the pyrazole ring interacts favorably with key residues in enzyme active sites, suggesting a mechanism for its observed biological activity. These findings underscore the importance of rational drug design in optimizing therapeutic agents.

In conclusion, N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-5-phenyl-1,2-oxazole-3-carboxamide represents a cutting-edge example of modern medicinal chemistry. Its unique structure, combined with promising biological activity and synthetic accessibility, makes it a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to unfold, this compound holds great potential for advancing our understanding of complex biological systems and developing innovative treatments for human diseases.